Isobutyl phenylacetate
Isobutyl phenylacetate
2-Methylpropyl phenylacetate, also known as eglantine or fema 2210, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Methylpropyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylpropyl phenylacetate is primarily located in the membrane (predicted from logP). 2-Methylpropyl phenylacetate has a sweet, amber, and chocolate taste.
Brand Name:
Vulcanchem
CAS No.:
102-13-6
VCID:
VC21005597
InChI:
InChI=1S/C12H16O2/c1-10(2)9-14-12(13)8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
SMILES:
CC(C)COC(=O)CC1=CC=CC=C1
Molecular Formula:
C12H16O2
Molecular Weight:
192.25 g/mol
Isobutyl phenylacetate
CAS No.: 102-13-6
Cat. No.: VC21005597
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Methylpropyl phenylacetate, also known as eglantine or fema 2210, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Methylpropyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylpropyl phenylacetate is primarily located in the membrane (predicted from logP). 2-Methylpropyl phenylacetate has a sweet, amber, and chocolate taste. |
|---|---|
| CAS No. | 102-13-6 |
| Molecular Formula | C12H16O2 |
| Molecular Weight | 192.25 g/mol |
| IUPAC Name | 2-methylpropyl 2-phenylacetate |
| Standard InChI | InChI=1S/C12H16O2/c1-10(2)9-14-12(13)8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3 |
| Standard InChI Key | RJASFPFZACBKBE-UHFFFAOYSA-N |
| SMILES | CC(C)COC(=O)CC1=CC=CC=C1 |
| Canonical SMILES | CC(C)COC(=O)CC1=CC=CC=C1 |
| Boiling Point | 247.0 °C |
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